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Compound of Interest

Compound Name:
Methyl 2-

oxocyclopentanecarboxylate

Cat. No.: B041794 Get Quote

Essential Safety and Handling Guide for Methyl 2-
oxocyclopentanecarboxylate
This guide provides immediate safety, handling, and disposal protocols for Methyl 2-
oxocyclopentanecarboxylate, tailored for researchers, scientists, and drug development

professionals. Following these procedures is crucial for ensuring laboratory safety and

operational integrity.

Chemical and Physical Properties
A summary of key quantitative data for Methyl 2-oxocyclopentanecarboxylate is presented

below.
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Property Value

Molecular Formula C₇H₁₀O₃[1][2]

Molecular Weight 142.15 g/mol [1][2][3][4]

Appearance Clear colorless to slight yellow liquid[1]

Density 1.145 g/mL at 25 °C[3][4]

Boiling Point 105 °C at 19 mmHg[1][3][4]

Flash Point >230 °F (>110 °C)[1] / 79 °C - closed cup[3][4]

Storage Temperature 2-8°C[1][3][4]

Vapor Pressure 0.2 mmHg at 25°C[1]

Operational Plan: Handling and Storage
Safe handling of Methyl 2-oxocyclopentanecarboxylate requires stringent adherence to

engineering controls, personal protective equipment, and proper storage protocols.

Engineering Controls
Ventilation: Work in a well-ventilated area.[5] A laboratory fume hood is required for all

procedures involving this chemical to minimize inhalation exposure. Local exhaust ventilation

should be used to control vapors and mists.

Safety Stations: Ensure that emergency eye wash fountains and safety showers are readily

accessible in the immediate vicinity of any potential exposure.[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl 2-oxocyclopentanecarboxylate:

Eye Protection: Chemical safety goggles or a face shield are required to prevent eye contact.

[5]

Hand Protection: Wear chemical-resistant gloves, such as neoprene or nitrile rubber.[6]

Latex gloves are not suitable.[6] Always inspect gloves for tears or holes before use.[6]
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Skin and Body Protection: A lab coat or chemical-resistant apron is required.[7] For larger

quantities or tasks with a high risk of splashing, wear chemical-resistant overalls.[6]

Respiratory Protection: If ventilation is inadequate or if aerosols may be generated, a

NIOSH-approved respirator with an organic vapor cartridge is necessary.[5]

Handling and Storage Procedures
Handling:

Avoid contact with skin and eyes.[5]

Do not breathe fumes, mist, or vapors.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[8]

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][8]

Recommended storage temperature is between 2-8°C.[1][3][4]

Segregate from strong oxidizing agents.

Emergency and Disposal Plan
Spill Response Protocol
In the event of a spill, follow these steps immediately:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Cover drains to prevent the chemical from entering them.
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Absorb: For small spills, use a dry, inert chemical absorbent material (e.g., vermiculite, sand,

or Chemizorb®).[5]

Collect: Carefully sweep or shovel the absorbed material into a suitable, labeled container for

disposal.[5] Use non-sparking tools and explosion-proof equipment.[5]

Clean: Clean the affected area thoroughly.

Dispose: Dispose of the waste material according to regulations.

Spill Occurs Immediate Actions Containment & Cleanup Final Steps

Spill Detected Evacuate Area Ensure Ventilation Don Correct PPE Contain Spill &
Cover Drains

Absorb with
Inert Material
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Labeled Container Decontaminate Area Dispose of Waste
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove

contaminated clothing and wash it before reuse.[5] If irritation persists, seek medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[5] Continue rinsing and seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Disposal Plan
Chemical waste must be handled and disposed of in accordance with all local, state, and

federal regulations.

Waste Material: Do not mix with other waste. Leave the chemical in its original container if

possible.

Contaminated Packaging: Handle uncleaned containers as you would the product itself.

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant. This should be carried out by a licensed waste disposal company.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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